Cas no 336129-03-4 (N-benzyl-2-bromo-5-methoxybenzamide)

• Product Name: N-benzyl-2-bromo-5-methoxybenzamide
• CAS No: 336129-03-4
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 2822665
• PubChem ID: 2598090
• Update Time: 2025-04-21

N-benzyl-2-bromo-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• A1-05011
• Benzamide, 2-bromo-5-methoxy-N-(phenylmethyl)-
• 336129-03-4
• DTXSID20368972
• AKOS008462908
• N-benzyl-2-bromo-5-methoxybenzamide

• Inchi： 1S/C15H14BrNO2/c1-19-12-7-8-14(16)13(9-12)15(18)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： ZTQDKVCSMRLZLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 319.02079Da
• Monoisotopic Mass: 319.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų